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Compound of Interest |

Compound Name: 2-Acetyl-4-nitropyrrole
CAS No.: 32116-24-8
Cat. No.: B033462
- 7

Introduction & Chemical Profile[1][2][3][4][5][6]

2-Acetyl-4-nitropyrrole is a specialized heterocyclic intermediate used primarily in the
synthesis of bioactive pharmaceutical compounds, including antiviral agents and artificial
nucleosides. Structurally, it consists of a pyrrole ring substituted with an acetyl group at the C2
position and a nitro group at the C4 position. This substitution pattern imparts specific
electronic properties, making the compound valuable for structure-activity relationship (SAR)
studies but also requiring precise handling to maintain chemical integrity.

Physicochemical Specifications
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Property Specification Notes

1-(4-nitro-1H-pyrrol-2-

IUPAC Name
yl)ethanone

Critical: Do not confuse with 2-

CAS Number 32116-24-8 acetylpyrrole (CAS 1072-83-9).
[1]

Molecular Formula CeHsN20s3

Molecular Weight 154.12 g/mol

Physical State Solid (Crystalline Powder) Typically yellow to light beige.
Significantly higher than non-

Melting Point ~197 °C nitrated analogs due to
polarity.

N Low solubility in water;
Solubility DMSO, DMF, Methanol

moderate in ethanol.

Safety Assessment (HSE) & Hazard Identification

While 2-Acetyl-4-nitropyrrole is not classified as a Category 1 acute toxin, it possesses
significant irritant properties typical of nitro-substituted aromatics.

Hazard Classification (GHS)[3]

e H315: Causes skin irritation.[2][3]
e H319: Causes serious eye irritation.[2][3][4]

o H335: May cause respiratory irritation.[2][3][5]

Personal Protective Equipment (PPE) Matrix

o Respiratory: N95 particulate respirator or half-mask respirator with P100 cartridges is
recommended during weighing to prevent inhalation of fine dust.

o Ocular: Chemical splash goggles. Safety glasses are insufficient if generating dust.
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e Dermal: Nitrile gloves (minimum thickness 0.11 mm). Double gloving is advised when
handling stock solutions in DMSO to prevent transdermal permeation.

Storage Protocols

The stability of 2-Acetyl-4-nitropyrrole is compromised by three primary factors: moisture,
light, and oxidation. The nitro group renders the compound sensitive to photoreduction over
extended periods, while the pyrrole ring is susceptible to oxidative degradation.

Long-Term Storage Conditions

o Temperature:2°C to 8°C (Refrigerated).

o Atmosphere: Store under an inert atmosphere (Argon or Nitrogen) if possible. At minimum,
ensure the container is tightly sealed with a parafilm wrap.

o Container: Amber glass vials with PTFE-lined caps. The amber glass filters UV radiation,
preventing photo-degradation of the nitro moiety.

o Desiccation: Store within a secondary container (desiccator) or with silica gel packets to
maintain low humidity.

Storage Logic Diagram

The following workflow illustrates the decision process for handling incoming shipments and
establishing storage.
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Figure 1: Decision logic for the receipt and long-term storage of 2-Acetyl-4-nitropyrrole.

Solubilization & Handling Protocols

Solvent Selection

¢ Primary Solvents (Stock): Dimethyl sulfoxide (DMSO) or Dimethylformamide (DMF). These
aprotic polar solvents effectively disrupt the crystal lattice.
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» Secondary Solvents (Working): Ethanol or Methanol (for chemical synthesis applications).

» Incompatible: Water (poor solubility), non-polar alkanes (Hexane, Pentane).

Stock Solution Preparation (Standard 10 mM)

Objective: Prepare 1 mL of a 10 mM stock solution. MW: 154.12 g/mol .[6][3][7]

Calculate Mass:

[8]

o Weighing: Accurately weigh 1.54 mg of 2-Acetyl-4-nitropyrrole into a sterile amber
microcentrifuge tube.

o Note: Due to static potential, use an anti-static gun if available.
e Dissolution: Add 1 mL of anhydrous DMSO.

e Mixing: Vortex for 30 seconds. If particulates remain, sonicate in a water bath at ambient
temperature for 2 minutes. Do not heat above 40°C.

 Aliquoting: Divide into small aliquots (e.g., 50 pL) to avoid freeze-thaw cycles.

o Storage of Stock: Store aliquots at -20°C. Stable for up to 3 months.

Handling Workflow

The following diagram details the operational flow for preparing and using the compound in
assays.

Solid Compound Equilibrate to RT Weigh Ma: Dissolve in DMSO/DMF Visual Check Dilute to Working Conc. Application
(Stored 2-8°C) (Prevent condensanon) (Fume Hood) (Vortex/Sonicate) (Clear yellow solutlon) (<1% DMSO final) (Synthesis/Bioassay)

Click to download full resolution via product page

Figure 2: Step-by-step workflow for solubilization and experimental application.
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Emergency Procedures & Disposal
Spill Management

o Evacuate: Clear the immediate area.

o PPE: Don nitrile gloves, goggles, and a respirator.

o Containment: Cover the spill with a damp paper towel to prevent dust generation.
o Cleanup: Wipe up with ethanol-soaked absorbent pads.

o Disposal: Place all waste in a sealed hazardous waste bag labeled "Toxic/Irritant Organic
Solid."

Waste Disposal

e Do not dispose of down the drain.
» Dispose of solid waste and solvent residues via a licensed chemical waste contractor.

e Segregate from strong oxidizing agents and acids in the waste stream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note: Handling and Storage Protocols for 2-
Acetyl-4-nitropyrrole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033462#handling-and-storage-conditions-for-2-
acetyl-4-nitropyrrole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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